Cas no 1705071-75-5 (3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine)

• Product Name: 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine
• CAS No: 1705071-75-5
• MF: C₁₉H₁₉FN₄O₂S
• MW: 386.443166017532
• CID: 5549490
• PubChem ID: 90641274
• Update Time: 2025-05-19

3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• F6497-0237
• (3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4-methylthiazol-5-yl)methanone
• [3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
• 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine
• 1705071-75-5
• AKOS025114809

• Inchi： 1S/C19H19FN4O2S/c1-12-17(27-11-21-12)19(25)24-8-4-5-13(10-24)9-16-22-18(23-26-16)14-6-2-3-7-15(14)20/h2-3,6-7,11,13H,4-5,8-10H2,1H3
• InChI Key： MTFUFJUAPRRUEY-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(N1CCCC(CC2=NC(C3C=CC=CC=3F)=NO2)C1)=O

Computed Properties

• Exact Mass: 386.12127520g/mol
• Monoisotopic Mass: 386.12127520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 100Ų

Additional information on 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine

Introduction to Compound with CAS No. 1705071-75-5 and Its Applications in Chemical Biology

Compound with the CAS number 1705071-75-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine, exhibits a unique structural framework that has made it a subject of extensive research and development. The molecular architecture of this compound incorporates several key functional groups, including a piperidine ring, a thiazole moiety, and an oxadiazole fragment, which collectively contribute to its diverse biological activities.

The piperidine ring is a common structural motif in pharmaceuticals due to its ability to form stable hydrogen bonds and its favorable pharmacokinetic properties. In this compound, the piperidine ring is further modified by the presence of a carbonyl group linked to a 4-methyl-1,3-thiazole moiety. This thiazole component is known for its role in various biological processes and has been widely explored in medicinal chemistry for its potential therapeutic effects. The oxadiazole fragment, on the other hand, adds another layer of complexity to the molecule, providing additional sites for interaction with biological targets.

One of the most intriguing aspects of this compound is its interaction with biological targets. Recent studies have suggested that the combination of these functional groups can lead to novel mechanisms of action. For instance, the oxadiazole ring has been shown to exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for drug discovery. The presence of the 2-fluorophenyl group further enhances the compound's potential by introducing fluorine atoms, which are known to improve metabolic stability and binding affinity.

In the realm of chemical biology, this compound has been investigated for its potential applications in various therapeutic areas. Research has indicated that it may have significant utility in the treatment of neurological disorders due to its ability to modulate neurotransmitter activity. The piperidine ring's interaction with neurotransmitter receptors has been particularly studied, suggesting that this compound could serve as a lead molecule for developing new drugs targeting conditions such as depression and anxiety.

Additionally, the thiazole moiety has shown promise in anti-inflammatory and anti-cancer applications. Studies have demonstrated that thiazole derivatives can inhibit inflammatory pathways and interfere with cancer cell proliferation. The unique combination of these structural elements in our compound suggests that it may possess dual therapeutic potential, making it an attractive candidate for further development.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision. The synthesis typically involves multi-step reactions, including condensation reactions between various precursors to form the piperidine-thiazole core and subsequent functionalization to introduce the oxadiazole fragment. These synthetic strategies highlight the growing capabilities of modern organic chemistry in creating complex molecular architectures.

The pharmacological profile of this compound has been extensively evaluated through both in vitro and in vivo studies. In vitro assays have revealed promising activity against several biological targets, including enzymes and receptors relevant to neurological disorders. These findings have encouraged researchers to explore its potential further by conducting preclinical studies.

Preclinical studies have provided valuable insights into the safety and efficacy of this compound. Animal models have been used to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have shown that the compound exhibits favorable pharmacokinetic profiles, which are essential for its translation into clinical use. Furthermore, toxicity studies have indicated that it is well-tolerated at relevant doses, suggesting its potential for safe therapeutic application.

The latest research trends indicate that this compound is being explored in combination therapies alongside other drugs targeting different aspects of disease pathways. This approach leverages the synergistic effects of multiple compounds to enhance therapeutic outcomes. The unique structural features of our compound make it an ideal candidate for such combination strategies, particularly in conditions where multiple targets need to be modulated simultaneously.

Future directions in research are likely to focus on optimizing the pharmacological properties of this compound through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers aim to enhance its potency, selectivity, and overall therapeutic profile. These efforts are expected to yield novel derivatives with improved characteristics suitable for clinical development.

The impact of this compound on drug discovery is significant due to its multifaceted biological activities and favorable pharmacokinetic properties. Its structural features provide a rich scaffold for medicinal chemists to explore new therapeutic avenues. As research continues to uncover new applications and optimize synthetic methodologies, compounds like ours are poised to play a crucial role in advancing healthcare solutions.